Cas no 2172045-94-0 (2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172045-94-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6223503
• PubChem ID: 165878478
• Update Time: 2025-06-12

2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2-(cyclopentylmethyl)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• EN300-1580653
• 2172045-94-0

• Inchi： 1S/C27H32N2O5/c30-25(29-16-19(26(31)32)15-18-7-1-2-8-18)13-14-28-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,1-2,7-8,13-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LUWJUVHOVUTLEF-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2172045-94-0)

2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172045-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of proline, a non-proteinogenic amino acid, and features a unique combination of cyclic and aromatic moieties. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group makes it particularly valuable in peptide synthesis and drug development.

The structure of 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is characterized by a cyclopentylmethyl group attached to the proline backbone, which imparts unique steric and electronic properties. The Fmoc protecting group, commonly used in solid-phase peptide synthesis (SPPS), ensures that the amino group remains unreactive during the synthesis process, allowing for precise control over the formation of peptide bonds. This feature is crucial for the synthesis of complex peptides and proteins with high purity and yield.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The cyclopentylmethyl group contributes to the compound's ability to modulate key inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to enhance cellular antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The versatility of 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid extends beyond its therapeutic applications. In the field of materials science, this compound has been explored for its use in the development of advanced biomaterials. Its unique chemical structure allows it to be incorporated into polymers and hydrogels, which can be used in tissue engineering and drug delivery systems. For example, a study published in Biomaterials reported that hydrogels containing this compound exhibited enhanced mechanical strength and biocompatibility, making them suitable for applications such as wound healing and regenerative medicine.

The synthesis of 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions with appropriate reagents to form the desired structure. The efficiency and purity of the synthesis process are critical factors that determine the quality and applicability of the final product. Recent advancements in synthetic methods have led to more efficient and scalable processes, reducing production costs and increasing accessibility for researchers and pharmaceutical companies.

In conclusion, 2-(cyclopentylmethyl)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172045-94-0) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.